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Compound of Interest

Compound Name: (S)-2-Amino-2-cyclohexylethanol

CAS No.: 845714-30-9

Cat. No.: B3029948

Get Quote

Chiral 1,2-amino alcohols are a privileged class of organic compounds, serving as foundational

structural motifs in a vast array of natural products, active pharmaceutical ingredients (APIs),

and chiral ligands.[1][2] Their stereochemical configuration is frequently paramount to their

biological activity, dictating the specificity of interactions with chiral biological targets like

enzymes and receptors.[2] (S)-2-Amino-2-cyclohexylethanol, a member of this vital chemical

family, is distinguished by a bulky cyclohexyl group attached to the chiral carbon of an

ethanolamine backbone.[3] This structural feature makes it a highly valuable intermediate and

building block (synthon) in asymmetric synthesis, where it is employed in the preparation of

chiral ligands, catalysts, and complex bioactive molecules.[3][4] This guide offers a

comprehensive overview of its chemical properties, a detailed protocol for its synthesis, and an

exploration of its applications for professionals in chemical research and drug development.

Core Chemical and Physical Properties
(S)-2-Amino-2-cyclohexylethanol is a chiral compound whose properties are defined by the

interplay between its amine, alcohol, and bulky cyclohexyl functional groups. The

physicochemical data, crucial for its application in synthesis, are summarized below.
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Property Value Source(s)

CAS Number 845714-30-9 [5][6]

Molecular Formula C₈H₁₇NO [6][7]

Molecular Weight 143.23 g/mol [6]

Boiling Point 273.8 ± 13.0 °C at 760 mmHg [7][8]

Density 1.0 ± 0.1 g/cm³ [7][8]

Flash Point 119.4 ± 19.8 °C [7][8]

SMILES C1CCC(CC1)N [6]

Appearance Powder [4]

Storage Conditions
Room Temperature, Sealed in

Dry Place
[9][10]

Asymmetric Synthesis: A Chiral Pool Approach
One of the most direct and reliable methods for synthesizing enantiomerically pure amino

alcohols is the "chiral pool" approach.[2] This strategy leverages the high optical purity of

readily available starting materials, such as natural α-amino acids, to produce the desired chiral

product.[2] The synthesis of (S)-2-Amino-2-cyclohexylethanol is a prime example of this

methodology, starting from the corresponding non-proteinogenic amino acid, L-alpha-

Cyclohexylglycine (also known as (S)-2-amino-2-cyclohexylacetic acid).

The core of the transformation is the reduction of the carboxylic acid moiety to a primary

alcohol. For this purpose, a powerful reducing agent is required, as carboxylic acids are

relatively resistant to reduction. Lithium aluminum hydride (LiAlH₄) is the reagent of choice due

to its high reactivity. The reaction is conducted in an anhydrous aprotic solvent, such as

tetrahydrofuran (THF), to prevent the violent and exothermic reaction of LiAlH₄ with water.
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Starting Material Reduction Step Quench & Isolation Final Product

L-alpha-Cyclohexylglycine Reduction with LiAlH₄

in anhydrous THF at 80°C
Addition to LiAlH₄ suspension

Sequential Quench:
1. H₂O

2. 1M NaOH(aq)
3. H₂O

Cooling to 0°C
Extraction with DCM

& Purification
Filtration (S)-2-Amino-2-cyclohexylethanol

Catalyst Formation

Stereoselective Reaction
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Active Chiral
Metal Catalyst

Coordination

Metal Precursor
(e.g., Ru, Rh, Ir)

Enantiomerically
Enriched Product

Catalysis

Prochiral Substrate
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Transformation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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